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Compound of Interest

Compound Name: Prenyl acetate

Cat. No.: B049485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Prenyl acetate, a significant compound

in the fields of fragrance, flavor, and organic synthesis. It details its chemical synonyms,

physical and spectral properties, synthesis protocols, and analytical methodologies, serving as

a vital resource for professionals in chemistry and drug development.

Chemical Identity and Synonyms
Prenyl acetate is an organic ester with a characteristic fruity aroma reminiscent of bananas

and pears.[1] For clarity and comprehensive literature searching, it is crucial to be familiar with

its various synonyms. The compound is systematically named 3-methylbut-2-enyl acetate

according to IUPAC nomenclature.[2] Other commonly encountered names in chemical

literature and databases are listed below.

Table 1: Synonyms and Identifiers for Prenyl Acetate
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Synonym/Identifier Type Reference

3-Methyl-2-butenyl acetate Systematic Name [2][3]

3,3-Dimethylallyl acetate Common Name [2]

Isopent-2-enyl acetate Common Name [2]

3-methylbut-2-en-1-yl acetate Systematic Name [4]

Acetic Acid 3-Methyl-2-butenyl

Ester
Systematic Name [5]

Acetic Acid Prenyl Ester Common Name [5]

γ,γ-Dimethylallyl acetate Common Name [2]

1-acetoxy-3-methyl-2-butene Systematic Name [2]

CAS Number Registry Number 1191-16-8[1][2][3][6]

FEMA Number Regulatory ID 4202[1][2][6]

EC Number Regulatory ID 214-730-4[2]

| PubChem CID | Database ID | 14489[2] |

Physicochemical Properties
A thorough understanding of the physicochemical properties of Prenyl acetate is essential for

its application in research and development. These properties influence its handling, storage,

and behavior in various chemical and biological systems.

Table 2: Physicochemical Data for Prenyl Acetate
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Property Value Reference

Molecular Formula C₇H₁₂O₂ [2][3][6]

Molecular Weight 128.17 g/mol [2][6]

Appearance Colorless liquid [6][7]

Odor Fruity, pear, green, banana-like [1][7][8]

Density 0.917 g/mL at 25 °C [7]

Boiling Point 151-152 °C at 752 mmHg [7]

Flash Point 49 °C (120.2 °F) [6]

Refractive Index n20/D 1.43 [7]

Vapor Pressure 2.278 mmHg at 23 °C [3][6]

Water Solubility 4.3 g/L at 20 °C [9]

| Log P | 1.7 - 1.8 |[2][3][6] |

Experimental Protocols
The synthesis and analysis of Prenyl acetate are fundamental procedures in many research

contexts. Below are detailed protocols for its preparation via esterification and its analysis using

Gas Chromatography-Mass Spectrometry (GC-MS).

Prenyl acetate is commonly synthesized through the esterification of prenol (3-methyl-2-buten-

1-ol) with an acetylating agent. A common laboratory and industrial method involves the use of

acetic anhydride with a catalyst.[6][10]

Objective: To synthesize Prenyl acetate from prenol and acetic anhydride.

Materials:

Prenol (3-methyl-2-buten-1-ol)

Acetic anhydride
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Sodium acetate (anhydrous, catalyst)

Water

Anhydrous sodium carbonate

Reaction vessel (round-bottom flask) with heating mantle and stirrer

Dropping funnel

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a clean, dry reaction vessel, add acetic anhydride and a catalytic amount

of anhydrous sodium acetate.[10]

Heating: Begin stirring and heat the mixture to 100 °C.[10]

Addition of Prenol: Slowly add prenol dropwise from a dropping funnel, maintaining the

reaction temperature between 100-110 °C.[10]

Reaction: After the addition is complete, maintain the temperature and continue stirring for 2

hours to ensure the reaction goes to completion.[10] The reaction endpoint can be monitored

by checking for the disappearance of prenol (e.g., by TLC or GC), with a target of less than

0.5% remaining.[10]

Work-up: Cool the reaction mixture. Add a proper amount of water to the vessel, stir, and

then allow the layers to separate. Transfer the mixture to a separatory funnel and remove the

lower aqueous layer.[10]

Neutralization: Wash the obtained crude Prenyl acetate liquid with a solution of sodium

carbonate to neutralize any remaining acid, adjusting the pH to 7.[10]

Purification: Purify the crude product by fractional distillation. Collect the fraction at 70-80 °C

under reduced pressure (50 mmHg) to obtain the final Prenyl acetate product.[10][11] The
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yield of this process is typically high, often above 88%, with a purity of over 97% after

rectification.[11]

Reactants & Catalyst

Process Steps

Final Product

Prenol

Esterification
(100-110°C, 2h)

Acetic Anhydride Sodium Acetate (catalyst)

Aqueous Work-up
(Water Addition)

Crude Product

Neutralization
(pH 7 with Na₂CO₃)

Fractional Distillation
(70-80°C / 50 mmHg)

Prenyl Acetate
(>97% Purity)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Prenyl acetate.

GC-MS is a powerful analytical technique used to separate, identify, and quantify the

components of a sample. It is routinely used to assess the purity of synthesized Prenyl acetate
and to identify it in complex mixtures like essential oils.

Objective: To identify and confirm the structure of Prenyl acetate using GC-MS.

Instrumentation:

Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS) detector.

Capillary column suitable for volatile organic compounds (e.g., HP-5MS).[12]

GC Conditions (Illustrative):

Column: Agilent HP-5MS UI (30 m x 0.25 mm i.d., 0.25 µm film thickness).[12]

Carrier Gas: Helium.

Inlet Temperature: 250 °C.

Oven Program: Start at 60 °C, hold for 2 min, ramp to 240 °C at 3 °C/min, hold for 5 min.

Injection Mode: Split.

MS Conditions (Illustrative):

Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

Mass Range: m/z 40-300.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis:
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Retention Time: The retention time of the peak corresponding to Prenyl acetate is compared

with that of a known standard.

Mass Spectrum: The obtained mass spectrum is compared with a library spectrum (e.g.,

NIST, Wiley) or with previously reported data. The mass spectrum of Prenyl acetate is

characterized by a molecular ion peak (which may be weak or absent) and specific fragment

ions. Key fragments for Prenyl acetate include m/z values of 43 (base peak, [CH₃CO]⁺), 68

([C₅H₈]⁺), 41, 67, and 69.[2]
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Analysis Output

Prenyl Acetate Sample

GC Injection Port

GC Capillary Column
(Separation by Volatility)

MS Ion Source
(Electron Ionization)
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Mass Spectrum
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Caption: Logical flow of GC-MS analysis for Prenyl acetate.
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Biological and Chemical Significance
Prenyl acetate is a hemiterpenoid ester, a class of compounds built from a single isoprene

unit.[13] These compounds are widely distributed in nature and serve various biological

functions.

Natural Occurrence: Prenyl acetate is found as a volatile constituent in various plants,

including ylang-ylang (Cananga odorata) and certain hybrid tea roses.[4][7]

Flavor and Fragrance: Due to its pleasant fruity and floral scent, it is widely used as a

flavoring agent in food and as a fragrance ingredient in perfumes, cosmetics, and personal

care products.[2][14] It is particularly useful in creating artificial lavandin, lavender, and

bergamot oil formulations.[8]

Role in Drug Development: The prenyl group is a key structural motif in many biologically

active natural products. Prenylation of flavonoids, for instance, can enhance their lipophilicity

and affinity for cell membranes, often leading to increased antibacterial, anti-inflammatory,

and antioxidant activities.[15][16] While Prenyl acetate itself is not a primary therapeutic

agent, its synthesis and the chemistry of the prenyl group are of significant interest to

medicinal chemists and drug development professionals exploring the structure-activity

relationships of prenylated compounds.[15]
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Caption: Relationship of Prenyl acetate to its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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